Cas no 84-81-1 (Menaquinone 6)

Menaquinone 6 Properties

Names and Identifiers

• Vitamin K2
• 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-Hexamethyl-2,6,10,14,18,22-tetracosahexaen-1-yl]-3-methyl-1,4-naphthalenedione
• 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl]-3-methylnaphthalene-1,4-dione
• Menaquinone 6
• Vitamin K30
• 2-(3,7,11,15,19,23-Hexamethyl-tetracosa-2t,6t,10t,14t,18t,22-hexaenyl)-3-methyl-[1,4]naphthochinon
• 2-(3,7,11,15,19,23-hexamethyl-tetracosa-2t,6t,10t,14t,18t,22-hexaenyl)-3-methyl-[1,4]naphthoquinone
• Farnoquinone
• MK-6
• UNII-71ANL51TLA
• Vitamin K(2(30))
• Vitamin MK6
• SCHEMBL244452
• MK 6
• 2-Methyl-3-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexenyl)-1,4-naphthoquinone
• 2-((2E,6E,10E,14E,18E)-3,7,11,15,19,23-Hexamethyltetracosa-2,6,10,14,18,22-hexaen-1-yl)-3-methylnaphthalene-1,4-dione
• BIDD:PXR0122
• DTXSID801018975
• C41H56O2
• Vitamin K2(30)
• Q27265949
• 2-Methyl-3-farnesyl-farnesyl-1,4-naphthoquinone
• DB14936
• menaquinone(6)
• (all-E)-2-(3,7,11,15,19,23-Hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-3-methyl-1,4-naphthalenedione
• 84-81-1
• 1,4-Naphthalenedione,2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl]-3-methyl-
• 1,4-NAPHTHALENEDIONE, 2-((2E,6E,10E,14E,18E)-3,7,11,15,19,23-HEXAMETHYL-2,6,10,14,18,22-TETRACOSAHEXAENYL)-3-METHYL-
• PFRQBZFETXBLTP-RCIYGOBDSA-N
• MENAQUINONE 6 [MI]
• Farnochinon
• 2-DIFARNESYL-3-METHYL-1,4-NAPHTHOQUINONE
• LMPR02030001
• 1,4-NAPHTHALENEDIONE, 2-((2E,6E,10E,14E,18E)-3,7,11,15,19,23-HEXAMETHYL-2,6,10,14,18,22-TETRACOSAHEXAEN-1-YL)-3-METHYL-
• Farnoquinone, (all-E)-
• menaquinone-6
• MENAQUINONE K6
• C41-H56-O2
• 1,4-Naphthalenedione, 2-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-3-methyl-, (all-E)-
• 71ANL51TLA
• 1,4-Naphthalenedione, 2-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-3-methyl-, (all-E)- (ZCI)
• 1,4-Naphthalenedione, 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl]-3-methyl- (9CI)
• 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-Hexamethyl-2,6,10,14,18,22-tetracosahexaen-1-yl]-3-methyl-1,4-naphthalenedione (ACI)
• Farnoquinone (6CI, 7CI)
• Farnoquinone, (all-E)- (8CI)
• Vitamin K2 (MK-6)
• Vitamin K2-6
• Vitamin K 2
• Menaquinone 6; 1,4-Naphthalenedione, 2-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-3-methyl-, (all-E)-; 1,4-Naphthalenedione, 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl]-3-methyl- (9CI); Farnoquinone (6CI,7CI);
• CS-0145452
• CHEMBL5314971
• HY-138137
• +Expand

• InChIKey： PFRQBZFETXBLTP-RCIYGOBDSA-N
• Inchi： 1S/C41H56O2/c1-30(2)16-11-17-31(3)18-12-19-32(4)20-13-21-33(5)22-14-23-34(6)24-15-25-35(7)28-29-37-36(8)40(42)38-26-9-10-27-39(38)41(37)43/h9-10,16,18,20,22,24,26-28H,11-15,17,19,21,23,25,29H2,1-8H3/b31-18+,32-20+,33-22+,34-24+,35-28+
• SMILES： O=C1C(C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=C(C)C(=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 580.42800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 17
• Monoisotopic Mass: 580.428
• Heavy Atom Count: 43
• Complexity: 1160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.6
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 12.37090
• PSA: 34.14000
• Refractive Index: 1.533
• Boiling Point: 673.3°C at 760 mmHg
• Melting Point: 49-50 ºC
• Flash Point: 240.7°C
• Density: 0.970